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Compound of Interest

Compound Name: SBI-797812

cat. No.: B610729

Technical Support Center: SBI-797812

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and proper storage of SBI-797812.
Adherence to these guidelines is crucial for ensuring the compound'’s integrity and obtaining
reliable experimental results.

Frequently Asked Questions (FAQS)

Q1: How should I store the solid (powder) form of SBI-797812?

Al: The solid form of SBI-797812 is stable for at least four years when stored at -20°C.[1] For
long-term storage, it is recommended to keep the compound at -20°C and desiccated.[2]

Q2: What is the recommended solvent for preparing stock solutions of SBI-7978127

A2: Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for preparing
stock solutions of SBI-797812.[1][3][4] It is sparingly soluble in DMSO, with concentrations
ranging from 1-10 mg/mL to as high as 250 mg/mL, which may require sonication to fully
dissolve. It is crucial to use fresh, high-purity, anhydrous DMSO, as moisture can reduce the
solubility of the compound.

Q3: How should | store stock solutions of SBI-7978127

A3: Stock solutions of SBI-797812 in DMSO should be aliquoted to avoid repeated freeze-thaw
cycles. For long-term storage, it is recommended to store these aliquots at -80°C for up to two
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years. For shorter-term storage, -20°C is acceptable for up to one year.
Q4: Can | store SBI-797812 solutions at room temperature?

A4: It is not recommended to store SBI-797812 solutions at room temperature for extended
periods. While the solid compound may be shipped at room temperature in the continental US,
solutions should be prepared fresh and used immediately or stored at low temperatures as
described above.

Q5: Is SBI-797812 soluble in aqueous solutions?

A5: SBI-797812 is reported to be insoluble in water. For in vivo studies requiring aqueous
formulations, specific protocols involving co-solvents like PEG300, Tween-80, or SBE-B-CD in
saline are necessary. These working solutions should be prepared freshly and used on the
same day.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving SBI-
797812 in DMSO

1. The compound has limited
solubility. 2. The DMSO may
have absorbed moisture.

1. Use ultrasonic treatment to
aid dissolution. 2. Use fresh,
anhydrous DMSO.

Precipitation Observed in

Stock Solution After Thawing

1. The solution may be
supersaturated. 2. The
compound may be less soluble

at lower temperatures.

1. Gently warm the solution
and vortex or sonicate to
redissolve the precipitate
before use. 2. Ensure the
stock solution is fully dissolved

before aliquoting and freezing.

Inconsistent Experimental

Results

1. Degradation of the
compound due to improper
storage. 2. Inaccurate
concentration due to
incomplete dissolution. 3.
Repeated freeze-thaw cycles

of the stock solution.

1. Always follow the
recommended storage
conditions. 2. Ensure the
compound is fully dissolved
when preparing stock
solutions. 3. Aliquot stock
solutions to minimize freeze-

thaw cycles.

Low Bioavailability in in vivo
Studies

1. Poor solubility in the chosen
vehicle. 2. Degradation of the

compound in the formulation.

1. Use a recommended
formulation for in vivo
administration, such as those
containing PEG300 and
Tween-80. 2. Prepare the
dosing solution fresh on the

day of the experiment.

Stability and Storage Data

Solid Compound Storage

Storage Condition

Stability

-20°C

> 4 years

0°C (short term)

Recommended for short periods
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Stock Solution Storage (in DMSO)

Storage Condition Stability
-80°C Up to 2 years
-20°C Up to 1 year

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution

o Materials: SBI-797812 (Molecular Weight: 402.47 g/mol ), anhydrous DMSO, sterile
microcentrifuge tubes.

e Procedure:

o Equilibrate the SBI-797812 vial to room temperature before opening.

o

Weigh out the desired amount of SBI-797812 powder.

[¢]

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g.,
for 1 mg of SBI-797812, add approximately 248.5 uL of DMSO).

[¢]

Vortex and/or sonicate the solution until the compound is completely dissolved.

[¢]

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

o

Store the aliquots at -20°C or -80°C.

Visualizations
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SBI-797812 Storage and Handling Workflow
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Caption: A workflow diagram illustrating the best practices for storing and handling SBI-797812.
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SBI-797812 is an activator of the enzyme nicotinamide phosphoribosyltransferase (NAMPT). It
enhances the production of nicotinamide mononucleotide (NMN) and reduces feedback
inhibition by NAD+. This mechanism of action ultimately leads to increased intracellular NAD+
levels.

Simplified Mechanism of Action of SBI-797812
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Caption: A diagram showing the simplified signaling pathway activated by SBI-797812.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. SBI-797812 supplier | CAS 2237268-08-3 INAMPT activator| AOBIOUS [aobious.com]

3. selleckchem.com [selleckchem.com]

4. mybiosource.com [mybiosource.com]

» To cite this document: BenchChem. [SBI-797812 stability and storage best practices].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610729#sbi-797812-stability-and-storage-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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